Hexokinase Phosphorylation: 4-FDG vs. 2-FDG
The kinetic behavior of 4-deoxy-4-fluoro-D-glucose (4-FDG) with yeast hexokinase differs dramatically from that of the C-2 fluorinated analog (2-deoxy-2-fluoro-D-glucose, 2-FDG). While 2-FDG is characterized as a 'good substrate' for this first-step glycolytic enzyme, 4-FDG and its C-3 regioisomer (3-deoxy-3-fluoro-D-glucose, 3-FDG) are both 'poor substrates' with equivalent Km values of 8×10⁻² M (80 mM) [1]. This high Km indicates a markedly reduced affinity for the enzyme active site, preventing efficient phosphorylation and subsequent intracellular trapping via the hexokinase reaction. This property directly contrasts 4-FDG with the clinically dominant analog 2-FDG (and its ¹⁸F-labeled form), which undergoes rapid phosphorylation and intracellular accumulation.
| Evidence Dimension | Michaelis constant (Km) for yeast hexokinase |
|---|---|
| Target Compound Data | Km = 8×10⁻² M (80 mM) |
| Comparator Or Baseline | 2-Deoxy-2-fluoro-D-glucose (2-FDG): Good substrate (Km value not explicitly stated in same source but functionally categorized as 'good substrate'); 3-Deoxy-3-fluoro-D-glucose (3-FDG): Km = 8×10⁻² M (80 mM) |
| Quantified Difference | 4-FDG is a 'poor substrate' with Km ≈ 80 mM, whereas 2-FDG is a 'good substrate' [1]. |
| Conditions | Yeast hexokinase enzymatic assay [1] |
Why This Matters
This distinction is critical for researchers who need to study glucose transport or early metabolic events without the confounding variable of intracellular trapping via hexokinase phosphorylation—a limitation inherent to 2-FDG.
- [1] Bessell, E. M.; Foster, A. B.; Westwood, J. H. The use of deoxyfluoro-D-glucopyranoses and related compounds in a study of yeast hexokinase specificity. Biochem. J. 1972, 128 (2), 199–204. View Source
